Cas no 1334147-45-3 (2-(6-bromo-1-ethyl-1H-indol-3-yl)ethan-1-amine)

• Product Name: 2-(6-bromo-1-ethyl-1H-indol-3-yl)ethan-1-amine
• CAS No: 1334147-45-3
• MF: C₁₂H₁₅BrN₂
• MW: 267.164901971817
• MDL: MFCD19686482
• CID: 5217360
• PubChem ID: 54594688
• Update Time: 2025-05-21

2-(6-bromo-1-ethyl-1H-indol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromo-1-ethyl-1H-indol-3-yl)ethan-1-amine
• 1H-Indole-3-ethanamine, 6-bromo-1-ethyl-

• MDL： MFCD19686482
• Inchi： 1S/C12H15BrN2/c1-2-15-8-9(5-6-14)11-4-3-10(13)7-12(11)15/h3-4,7-8H,2,5-6,14H2,1H3
• InChI Key： SLBICRZEWNKZCY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(CC)C=C2CCN

Computed Properties

• Exact Mass: 266.04186g/mol
• Monoisotopic Mass: 266.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 31

Additional information on 2-(6-bromo-1-ethyl-1H-indol-3-yl)ethan-1-amine

Comprehensive Overview of 2-(6-bromo-1-ethyl-1H-indol-3-yl)ethan-1-amine (CAS No. 1334147-45-3)

2-(6-bromo-1-ethyl-1H-indol-3-yl)ethan-1-amine (CAS No. 1334147-45-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the indole derivatives family, which is widely recognized for its role in drug discovery and development. The presence of a bromo substituent at the 6-position and an ethyl group at the 1-position of the indole ring makes this molecule particularly interesting for studying structure-activity relationships (SAR) in medicinal chemistry.

In recent years, the demand for indole-based compounds has surged, driven by their potential applications in treating neurological disorders and metabolic diseases. Researchers are particularly interested in how modifications to the indole scaffold, such as the introduction of a 6-bromo group, can influence binding affinity to specific biological targets. The 2-(6-bromo-1-ethyl-1H-indol-3-yl)ethan-1-amine structure is often compared to other indole amines in the context of serotonin receptor modulation, a hot topic in neuroscience and psychopharmacology.

The synthesis of 2-(6-bromo-1-ethyl-1H-indol-3-yl)ethan-1-amine typically involves multi-step organic reactions, including alkylation and bromination of the indole core. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its potential as a pharmacophore, this compound is frequently referenced in patents and academic papers exploring novel CNS-active agents.

From an industrial perspective, CAS No. 1334147-45-3 is often discussed in forums focusing on custom synthesis and high-value intermediates. Companies specializing in contract research organizations (CROs) highlight its utility in hit-to-lead optimization programs. The compound's logP and solubility profiles are also critical parameters for researchers working on blood-brain barrier permeability studies.

Environmental and regulatory considerations for 2-(6-bromo-1-ethyl-1H-indol-3-yl)ethan-1-amine are aligned with standard protocols for handling research chemicals. While not classified as hazardous under current guidelines, proper laboratory safety measures are recommended during its use. The compound's stability under various pH conditions and thermal degradation patterns are subjects of ongoing investigation.

In the context of AI-driven drug discovery, this molecule has been featured in cheminformatics databases as a candidate for virtual screening campaigns. Its molecular docking potential with GPCR targets is a recurring theme in computational chemistry discussions. Additionally, the rise of green chemistry has prompted studies into more sustainable synthetic routes for bromoindole derivatives like this one.

The commercial availability of CAS No. 1334147-45-3 through specialty chemical suppliers has made it accessible for academic and industrial labs worldwide. Pricing trends reflect its niche status as a low-volume high-margin product in the fine chemicals market. Analytical certificates typically include data on HPLC purity and residual solvent levels to meet rigorous quality standards.

Future research directions for 2-(6-bromo-1-ethyl-1H-indol-3-yl)ethan-1-amine may explore its potential in bioconjugation strategies or as a precursor for fluorescent probes. The compound's electronic properties make it suitable for photophysical studies, particularly in developing bioimaging agents. These applications position it at the intersection of chemical biology and material science innovation.